Cas no 102367-68-0 (1,3,4-Thiadiazol-2-amine,5-phenyl-, hydrochloride (1:1))

• Product Name: 1,3,4-Thiadiazol-2-amine,5-phenyl-, hydrochloride (1:1)
• CAS No: 102367-68-0
• MF: C₈H₁₀ClN₃OS
• MW: 231.702498912811
• CID: 150440
• PubChem ID: 11971457
• Update Time: 2025-04-19

1,3,4-Thiadiazol-2-amine,5-phenyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine,5-phenyl-, hydrochloride (1:1)
• 5-phenyl-1,3,4-thiadiazol-2-amine,hydrate,hydrochloride
• 1,3,4-Thiadiazole, 2-amino-5-phenyl-, hydrochloride, hydrate
• 2-Amino-5-fenil-1,3,4-tiadiazolo cloridrato idrato
• 2-Amino-5-fenil-1,3,4-tiadiazolo cloridrato idrato [Italian]
• 2-amino-5-phenyl-1,3,4-thiadiazole hydrochloride
• 2-Amino-5-phenyl-1,3,4-thiadiazole hydrochloride hydrate
• 5-Phenyl-[1,3,4]thiadiazol-2-ylamin, Hydrochlorid
• 5-phenyl-[1,3,4]thiadiazol-2-ylamine, hydrochloride
• AGN-PC-00IZZP
• hydrate
• hydrochloride
• L 1460
• LS-15
• DTXSID80144971
• 102367-68-0

• Inchi： 1S/C8H7N3S.ClH.H2O/c9-8-11-10-7(12-8)6-4-2-1-3-5-6;;/h1-5H,(H2,9,11);1H;1H2
• InChI Key： HJOCNZSZLPVIFO-UHFFFAOYSA-N
• SMILES： Cl.S1C(N)=NN=C1C1C=CC=CC=1.O

Computed Properties

• Exact Mass: 231.0235
• Monoisotopic Mass: 231.02331
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81

Experimental Properties

• Boiling Point: 359°C at 760 mmHg
• Flash Point: 170.9°C
• PSA: 83.3
• LogP: 3.10620